3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-(3-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C16H14FNO2/c1-20-15-4-2-3-14(11-15)18-16(19)10-7-12-5-8-13(17)9-6-12/h2-11H,1H3,(H,18,19)/b10-7+
• InChI Key: FUWSURJQINANKT-JXMROGBWSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C=CC2=CC=C(C=C2)F
• Isomeric SMILES: COC1=CC=CC(=C1)NC(=O)/C=C/C2=CC=C(C=C2)F
• Molecular Formula: C16H14FNO2
• Molecular Weight: 271.29 g/mol

Description

3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide, also known as FMA, is a chemical compound that has been extensively studied for its potential use in scientific research. FMA is a member of the acrylamide family of compounds, which are widely used in various fields of research due to their unique chemical properties. In

Mechanism of Action

3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide acts by binding to the dopamine transporter and blocking the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synapse, which can have various effects on the brain depending on the location and concentration of dopamine.
Biochemical and Physiological Effects:
3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide has been shown to have various biochemical and physiological effects on the brain. It has been shown to increase the release of dopamine in the nucleus accumbens, which is a key region involved in reward processing. 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide has also been shown to increase locomotor activity in rodents, which is consistent with the effects of other dopamine reuptake inhibitors.

Advantages and Limitations for Lab Experiments

3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide has several advantages as a research tool. It is highly selective for the dopamine transporter, which means that it can be used to study the role of dopamine specifically without affecting other neurotransmitters. 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide is also relatively stable and easy to synthesize, which makes it a convenient tool for researchers.
However, 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide also has some limitations. Its mechanism of action is complex and can vary depending on the concentration and location of dopamine in the brain. Additionally, 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

There are several future directions for research on 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide. One area of interest is the potential use of 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Another area of interest is the development of new compounds based on 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide that have improved selectivity and potency.
Conclusion:
In conclusion, 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide is a valuable tool for scientific research in the field of neuroscience. Its unique properties make it a valuable tool for studying the role of dopamine in various neurological disorders. While 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide has some limitations, its potential applications in research and medicine make it an important area of study for future research.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide involves the reaction between 4-fluorobenzaldehyde and 3-methoxyphenylamine in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting product is then treated with acryloyl chloride to yield 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide. This reaction is carried out under controlled conditions to ensure the purity and yield of the final product.

Scientific Research Applications

3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide has been shown to act as a selective inhibitor of the dopamine transporter, which is a key protein involved in the regulation of dopamine levels in the brain. This makes 3-(4-fluorophenyl)-N-(3-methoxyphenyl)acrylamide a valuable tool for studying the role of dopamine in various neurological disorders such as Parkinson's disease and schizophrenia.